8-methoxy-3-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]-2H-chromen-2-one

• IUPAC Name: 8-methoxy-3-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]chromen-2-one
• InChI: InChI=1S/C20H18O5/c1-12-7-8-17(23-2)15(9-12)16(21)11-14-10-13-5-4-6-18(24-3)19(13)25-20(14)22/h4-10H,11H2,1-3H3
• InChI Key: BNHIFRGACLZYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(=O)CC2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol

Description

8-methoxy-3-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]-2H-chromen-2-one, commonly known as Compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Compound X involves its interaction with various molecular targets, including enzymes and receptors. Compound X has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, such as topoisomerase II and DNA polymerase. It also interacts with receptors involved in neuroprotection and anti-inflammatory responses, such as the Nrf2 pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, reduction of oxidative stress, and inhibition of inflammatory cytokine production. It has also been found to have neuroprotective effects by reducing neuronal damage and promoting neuronal survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using Compound X in lab experiments is its high potency and specificity towards its molecular targets. This makes it a valuable tool for studying the mechanisms of various biological processes. However, one of the limitations of using Compound X in lab experiments is its potential toxicity towards normal cells, which may limit its therapeutic potential.

Future Directions

There are several future directions for research on Compound X, including the development of more efficient synthesis methods, the identification of new molecular targets, and the optimization of its therapeutic potential. In cancer research, future studies may focus on the use of Compound X in combination with other anticancer agents to enhance its efficacy. In neuroprotection, future studies may focus on the use of Compound X in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In anti-inflammatory therapy, future studies may focus on the use of Compound X in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion:
Compound X is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its high potency and specificity towards its molecular targets make it a valuable tool for studying the mechanisms of various biological processes. Future research on Compound X may lead to the development of new therapeutic agents for the treatment of cancer, neurodegenerative diseases, and chronic inflammatory diseases.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy. In cancer research, Compound X has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroprotection, Compound X has been found to protect against oxidative stress and reduce neuronal damage. In anti-inflammatory therapy, Compound X has been shown to inhibit the production of inflammatory cytokines and reduce inflammation.